Cas no 17142-83-5 (Benzothiazole,6-chloro-2-ethyl-)

• Product Name: Benzothiazole,6-chloro-2-ethyl-
• CAS No: 17142-83-5
• MF: C₉H₈ClNS
• MW: 197.684519767761
• CID: 122128
• PubChem ID: 19065138
• Update Time: 2025-04-18

Benzothiazole,6-chloro-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-chloro-2-ethyl-
• 6-chloro-2-ethyl-1,3-benzothiazole
• Benzothiazole, 6-chloro-2-ethyl- (8CI,9CI)
• 2-Aethyl-6-chlor-3H-chinazolin-4-on
• 2-Aethyl-6-chlor-4-chinazolon
• 2-Ethyl-6-chlor-benzothiazol
• 2-ethyl-6-chloro-3H-quinazolin-4-one
• 2-ethyl-6-chlorobenzothiazole
• 4(1H)-Quinazolinone, 6-chloro-2-ethyl-
• 6-Chlor-2-ethyl-benzthiazol
• 6-chloro-2-ethyl-3H-quinazolin-4-one
• 6-chloro-2-ethyl-benzothiazole
• CTK0C0898
• FT-0723137
• ETHYL1,6-DIMETHYL-4-PHENYL-2-THIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
• DTXSID301308026
• 17142-83-5
• SCHEMBL5358557
• 6-Chloro-2-ethylbenzothiazole
• AKOS006309857
• Benzothiazole, 6-chloro-2-ethyl-

• Inchi： 1S/C9H8ClNS/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3
• InChI Key： JVCOJGPZLXNDBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(CC)=N2

Computed Properties

• Exact Mass: 197.00674
• Monoisotopic Mass: 197.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89